Cas no 17432-00-7 (2-Methyl-2-3-(trifluoromethyl)phenoxypropanoic acid)

• Product Name: 2-Methyl-2-3-(trifluoromethyl)phenoxypropanoic acid
• CAS No: 17432-00-7
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• MDL: MFCD03422266
• CID: 1070556
• PubChem ID: 22270558
• Update Time: 2025-05-25

2-Methyl-2-3-(trifluoromethyl)phenoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-[3-(trifluoromethyl)phenoxy]-propanoic acid
• AKOS B013913
• ART-CHEM-BB B013913
• 2-methyl-2-[3-(trifluoromethyl)phenoxy]propionic acid
• BBL037401
• 2-Methyl-2-(3-(trifluoromethyl)phenoxy)propanoicacid
• AKOS000308700
• ALBB-000885
• 2-Methyl-2-(3-(trifluoromethyl)phenoxy)propanoic acid
• VS-14129
• EN300-228631
• CS-0215217
• SCHEMBL3372794
• 17432-00-7
• 2-methyl-2-[3-(trifluoromethyl)phenoxy]propanoic acid
• DRROMOGOGUVQOW-UHFFFAOYSA-N
• STK349153
• MFCD03422266
• 2-Methyl-2-3-(trifluoromethyl)phenoxypropanoic acid

• MDL： MFCD03422266
• Inchi： 1S/C11H11F3O3/c1-10(2,9(15)16)17-8-5-3-4-7(6-8)11(12,13)14/h3-6H,1-2H3,(H,15,16)
• InChI Key： DRROMOGOGUVQOW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)OC(C(=O)O)(C)C)(F)F

Computed Properties

• Exact Mass: 248.06603
• Monoisotopic Mass: 248.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3

Experimental Properties

• PSA: 46.53

2-Methyl-2-3-(trifluoromethyl)phenoxypropanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-Methyl-2-3-(trifluoromethyl)phenoxypropanoic acid

Recent Advances in the Study of 2-Methyl-2-[3-(trifluoromethyl)phenoxy]propanoic Acid (CAS: 17432-00-7)

2-Methyl-2-[3-(trifluoromethyl)phenoxy]propanoic acid (CAS: 17432-00-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a scaffold for designing novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways for 2-Methyl-2-[3-(trifluoromethyl)phenoxy]propanoic acid, highlighting its efficient production via a modified Williamson ether synthesis. The researchers optimized reaction conditions to achieve a high yield (85%) and purity (>98%), making it a viable candidate for large-scale production. The study also noted the compound's stability under physiological conditions, which is crucial for its potential use in pharmaceuticals.

In terms of biological activity, recent research has demonstrated that 2-Methyl-2-[3-(trifluoromethyl)phenoxy]propanoic acid exhibits potent inhibitory effects on specific inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduced the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. The mechanism of action appears to involve the modulation of NF-κB signaling, a key pathway in inflammation.

Further investigations have explored the compound's potential in oncology. A preprint article (2024) from a leading cancer research institute revealed that 2-Methyl-2-[3-(trifluoromethyl)phenoxy]propanoic acid could inhibit the growth of certain cancer cell lines, particularly those with overexpression of the HER2 receptor. The study proposed that the trifluoromethyl group enhances the compound's binding affinity to specific molecular targets, thereby improving its efficacy.

Despite these promising findings, challenges remain in the clinical translation of 2-Methyl-2-[3-(trifluoromethyl)phenoxy]propanoic acid. Pharmacokinetic studies indicate that the compound has moderate bioavailability, which may limit its therapeutic utility. However, ongoing research is exploring prodrug strategies and formulation improvements to address this issue. A recent patent application (2024) describes a novel prodrug derivative designed to enhance oral absorption while maintaining the parent compound's biological activity.

In conclusion, 2-Methyl-2-[3-(trifluoromethyl)phenoxy]propanoic acid (CAS: 17432-00-7) represents a promising candidate for further drug development, with demonstrated anti-inflammatory and potential anticancer properties. Future research should focus on optimizing its pharmacokinetic profile and exploring its therapeutic potential in preclinical models. The compound's unique chemical structure and biological activity make it a valuable subject for ongoing investigation in the field of medicinal chemistry.